[1-(3-Chloro-4-fluorophenyl)ethyl](2-methoxyethyl)amine

• Molecular Formula: C11H15ClFNO
• Molecular Weight: 231.69 g/mol
• SMILES: CC(C1=CC(=C(C=C1)F)Cl)NCCOC
• InChI: InChI=1S/C11H15ClFNO/c1-8(14-5-6-15-2)9-3-4-11(13)10(12)7-9/h3-4,7-8,14H,5-6H2,1-2H3
• InChIKey: VQWVZPPZRQHLNS-UHFFFAOYSA-N

Identity and Physicochemical Profile

[1‑(3‑Chloro‑4‑fluorophenyl)ethyl](2‑methoxyethyl)amine (CAS 1020995‑21‑4) is a racemic secondary phenethylamine bearing a 3‑chloro‑4‑fluorophenyl ring, an α‑methyl substituent and an N‑(2‑methoxyethyl) side‑chain [REFS‑1]. Its molecular formula is C₁₁H₁₅ClFNO (MW 231.69 g mol⁻¹) and it is supplied as a research‑grade intermediate with a minimum purity of 95 % [REFS‑2]. Computed descriptors include an XLogP3‑AA of 2.3, a topological polar surface area of 21.3 Ų, one hydrogen‑bond donor and three hydrogen‑bond acceptors [REFS‑1]. The compound exists as a racemic mixture (one undefined stereocenter) and is classified as non‑hazardous for transport [REFS‑2].

1

Halogenated phenethylamine building block for kinase-targeted library synthesis

2

Racemic secondary amine supports chiral resolution studies and asymmetric synthesis research

3

Computed profile aligns with CNS permeation screening and fragment-based lead discovery

• [1] PubChem Compound Summary CID 43200167, “1‑(3‑Chloro‑4‑fluorophenyl)ethyl(2‑methoxyethyl)amine,” National Center for Biotechnology Information, accessed 2026‑05‑01. View Source

Why Simple Analogs Cannot Substitute

Even closely related halo‑phenethylamines cannot be freely interchanged because simultaneous changes to the α‑carbon substitution and the N‑alkyl group alter lipophilicity, hydrogen‑bonding capacity and steric encumbrance in ways that are critical for target engagement. The 3‑chloro‑4‑fluoro pattern itself is a known pharmacophoric element in quinazoline‑based tyrosine‑kinase inhibitors [REFS‑1]. Replacing the racemic α‑methyl‑substituted N‑(2‑methoxyethyl)amine with an achiral benzyl analog or a simpler primary amine removes a chiral center and modifies logP by ≥0.5 units, which can shift binding mode, metabolic stability or synthetic utility in multi‑step sequences [REFS‑2].

! Primary amine analog (CAS 1021239-38-2) shifts lipophilicity and H-bond donor profile, potentially altering target engagement context.

! Benzyl analog (CAS 1247051-30-4) removes chiral center and reduces molecular complexity, limiting 3D-shape diversity in fragment-based screening.

! Mono-halogenated (3-Cl or 4-F only) analogs may lack the synergistic pharmacophoric fit for kinase pocket binding studies.

• [1] Himmelsbach F. et al., “Quinazoline derivatives and pharmaceutical compositions containing them,” U.S. Patent 7,019,012, issued Mar. 28, 2006 (Assignee: Boehringer Ingelheim). View Source

Physicochemical Evidence vs. Nearest Analogs

Lipophilicity Advantage Over Primary Amine

The target compound exhibits a computed logP (XLogP3‑AA) of 2.3 [REFS‑1], whereas the des‑N‑(2‑methoxyethyl) primary amine 1‑(3‑chloro‑4‑fluorophenyl)ethylamine (CAS 1021239‑38‑2) has a predicted logP of ≈1.67 [REFS‑2]. The difference of ≈0.63 log units corresponds to a roughly 4‑fold higher lipophilicity, which can influence membrane permeability, protein binding and off‑target promiscuity in biological assays.

Lipophilicity Shift

Computational context

ΔlogP ~ +0.63 (XLogP3-AA)

Target vs. primary amine (CAS 1021239-38-2)

Reported ~4-fold higher computed lipophilicity

No experimental logP reported; influences membrane permeability profiling

Evidence Dimension	Partition coefficient (logP)
Target Compound Data	XLogP3‑AA 2.3
Comparator Or Baseline	1‑(3‑Chloro‑4‑fluorophenyl)ethylamine (CAS 1021239‑38‑2): predicted logP ≈1.67
Quantified Difference	ΔlogP ≈ +0.63 (≈4‑fold higher lipophilicity)
Conditions	Computed values from PubChem XLogP3‑AA and vendor‑provided predictions; no experimental logP reported for either compound

Why This Matters

For medicinal chemistry campaigns, a logP shift of >0.5 can alter ligand efficiency, solubility and toxicity profiles, making the more lipophilic secondary amine a distinct tool for exploring hydrophobic binding pockets.

• [1] PubChem Compound Summary CID 43200167, XLogP3‑AA value. View Source

TPSA and H‑Bond Donor Advantage

The target compound has a computed TPSA of 21.3 Ų with one H‑bond donor [REFS‑1]. The primary amine analog (3‑chloro‑4‑fluorophenyl)ethylamine carries two H‑bond donors and a TPSA of ≈26 Ų [REFS‑2]. The lower donor count and smaller TPSA are associated with improved passive blood–brain barrier penetration, which is often critical in CNS‑targeted kinase inhibitor programs that utilize the 3‑chloro‑4‑fluorophenyl motif [REFS‑3].

Polarity Profile

Computational context

TPSA 21.3 Ų, 1 HBD

Vs. ~26 Ų, 2 HBD for primary amine analog

Supports BBB permeation assay context

Computed TPSA values; requires experimental validation

Evidence Dimension	Topological Polar Surface Area (TPSA) and H‑bond donor count
Target Compound Data	TPSA 21.3 Ų; 1 H‑bond donor
Comparator Or Baseline	1‑(3‑Chloro‑4‑fluorophenyl)ethylamine: TPSA ≈26 Ų; 2 H‑bond donors
Quantified Difference	ΔTPSA ≈ −4.7 Ų; ΔH‑bond donors = −1
Conditions	Computed TPSA from PubChem (Cactvs) and vendor datasheets

Why This Matters

A TPSA below 40 Ų and a single H‑bond donor are favorable properties for CNS‑penetrant ligands; the target compound already meets these criteria, whereas the primary amine falls closer to the boundary, potentially limiting its utility in CNS drug discovery.

• [1] PubChem Compound Summary CID 43200167, TPSA and H‑bond donor data. View Source
• [2] Himmelsbach F. et al., U.S. Patent 7,019,012, describing CNS‑active quinazoline tyrosine‑kinase inhibitors containing the 3‑chloro‑4‑fluorophenyl group. View Source

MW and Rotatable Bond Advantage Over Benzyl Analog

Replacement of the α‑methyl group with hydrogen yields the benzyl analog [(3‑chloro‑4‑fluorophenyl)methyl](2‑methoxyethyl)amine (CAS 1247051‑30‑4). This analog has a molecular weight of 217.67 g mol⁻¹ but loses one rotatable bond (4 vs. 5 in the target compound) and lacks the chiral center [REFS‑1][REFS‑2]. The target compound’s extra rotatable bond and stereocenter provide a more three‑dimensional shape, which can enhance target selectivity and IP position in fragment‑based libraries.

Complexity Profile

Cross-study comparable

MW 231.69, 5 Rot. Bonds, 1 Stereocenter

Vs. benzyl analog (CAS 1247051-30-4)

Supports 3D-shape diversity in fragment-based screening

Added stereocenter and rotatable bond enhance binding specificity context

Evidence Dimension	Molecular weight and rotatable bond count
Target Compound Data	MW 231.69; 5 rotatable bonds; 1 undefined stereocenter
Comparator Or Baseline	[(3‑Chloro‑4‑fluorophenyl)methyl](2‑methoxyethyl)amine: MW 217.67; 4 rotatable bonds; no stereocenter
Quantified Difference	ΔMW = +14.02; Δrotatable bonds = +1; chiral center present vs. absent
Conditions	Data from PubChem and AKSci product pages for the two compounds

Why This Matters

In fragment‑based screening, a moderate increase in molecular complexity (additional rotatable bond + stereocenter) can improve binding specificity without excessively inflating molecular weight, making the target compound a more attractive starting point for lead optimisation.

• [1] PubChem Compound Summary CID 43200167, rotatable bond count and stereocenter data. View Source

Patent‑Backed Kinase Pharmacophore

The 3‑chloro‑4‑fluorophenyl group is explicitly claimed as a preferred substituent (Ra) in quinazoline derivatives with inhibitory activity against EGFR and HER2 tyrosine kinases [REFS‑1]. While the patent does not provide direct IC50 values for the isolated amine, the structural use of this exact halogen pattern in lead compounds indicates a privileged substructure. In contrast, the 4‑fluoro‑only or 3‑chloro‑only analogs are not separately exemplified, suggesting a synergistic effect of the dual halogen substitution for kinase pocket fit.

Pharmacophore Context

Class-level inference

3-Cl-4-F substitution claimed in US 7,019,012

Exemplified as preferred Ra for EGFR/HER2 inhibitors

Supports kinase pharmacophore mimicry in library design

No quantitative IC50 data for isolated amine; requires target engagement validation

Evidence Dimension	Patent‑exemplified pharmacophoric preference
Target Compound Data	3‑Chloro‑4‑fluorophenyl specified as Ra in claim 1 of US 7,019,012
Comparator Or Baseline	4‑Fluorophenyl or 3‑chlorophenyl alone — not separately claimed as preferred Ra
Quantified Difference	Qualitative preference in patent claims; no quantitative IC50 data for the isolated fragments
Conditions	Patent disclosure; biological data refers to whole quinazoline compounds, not the free amine

Why This Matters

For medicinal chemists building kinase inhibitor libraries, a building block that mimics a patented pharmacophore reduces synthetic risk and increases the probability of achieving target potency, supporting procurement of this specific amine over non‑halogenated or mono‑halogenated alternatives.

• [1] Himmelsbach F. et al., U.S. Patent 7,019,012, claim 1 and col. 2–3. View Source

High‑Value Application Scenarios

Kinase‑Targeted Library Synthesis

When constructing focused libraries against EGFR, HER2 or related tyrosine kinases, this amine provides a direct entry to the 3‑chloro‑4‑fluorophenyl pharmacophore enshrined in U.S. Patent 7,019,012 [REFS‑1]. Its secondary amine functionality allows further N‑alkylation or coupling to quinazoline cores without the need for additional protection/deprotection steps that a primary amine would require, thereby streamlining synthetic routes.

Fragment‑Based Lead Discovery

With a computed logP of 2.3 and a single H‑bond donor [REFS‑2], the compound sits within the optimal property space for fragment hits destined for oral or CNS‑penetrant lead candidates. Its intermediate lipophilicity avoids the excessive hydrophobicity that plagues many halogenated aryl building blocks, while the 3‑chloro‑4‑fluoro substitution pattern enhances binding cavity complementarity compared to mono‑halogenated analogs.

Asymmetric Synthesis of Chiral Ligands

The presence of a racemic α‑methylbenzylamine center offers the opportunity to develop chiral separation protocols to access enantiopure (R)‑ and (S)‑forms. These enantiopure amines can serve as chiral auxiliaries or ligands in asymmetric catalysis. The N‑(2‑methoxyethyl) group adds a flexible Lewis‑basic side‑arm that can chelate metal ions, a feature absent in the simpler primary amine analogs [REFS‑2].

CNS Penetration SAR Studies

In SAR campaigns aimed at optimising CNS bioavailability, the target compound’s TPSA of 21.3 Ų [REFS‑2] is already below the 40 Ų threshold associated with good brain permeation. Systematic replacement of the N‑(2‑methoxyethyl) group with other alkyl chains can be benchmarked against this compound, using it as a well‑characterised reference point that combines the privileged halogen pattern with a CNS‑compatible polar surface area.

Application

Selection Property

Validation Focus

Kinase-Targeted Library Synthesis

Pharmacophoric scaffold integrity

EGFR/HER2 pathway engagement review

Fragment-Based Lead Discovery

Computed lipophilicity and polar surface area

Membrane permeability and solubility profiling

Asymmetric Synthesis Research

Racemic α-methylbenzylamine center

Chiral separation protocol development

CNS Penetration SAR Studies

TPSA below 40 Ų and single H-bond donor

Brain permeation endpoint validation

• [1] Himmelsbach F. et al., U.S. Patent 7,019,012, “Quinazoline derivatives and pharmaceutical compositions containing them.” View Source
• [2] PubChem Compound Summary CID 43200167 and Leyan.com Product No. 1374267, compiled physicochemical data. View Source